Cas no 30894-87-2 (1,3,5-Triazine,2-chloro-4,6-bis(chloromethyl)-)
30894-87-2 structure
Product Name:1,3,5-Triazine,2-chloro-4,6-bis(chloromethyl)-
CAS No:30894-87-2
MF:C5H4Cl3N3
MW:212.464357376099
CID:307527
PubChem ID:35661
Update Time:2025-04-19
1,3,5-Triazine,2-chloro-4,6-bis(chloromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine,2-chloro-4,6-bis(chloromethyl)-
- 2-CHLORO-4,6-BIS(CHLOROMETHYL)-S-TRIAZINE
- 2-chloro-4,6-bis(chloromethyl)-1,3,5-triazine
- 30894-87-2
- DTXSID70275364
-
- Inchi: 1S/C5H4Cl3N3/c6-1-3-9-4(2-7)11-5(8)10-3/h1-2H2
- InChI Key: YFRPWEWPYYRSTP-UHFFFAOYSA-N
- SMILES: ClCC1N=C(N=C(CCl)N=1)Cl
Computed Properties
- Exact Mass: 210.94732
- Monoisotopic Mass: 210.947
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.7A^2
- XLogP3: 1.8
Experimental Properties
- Density: 1.557
- Boiling Point: 384.4°Cat760mmHg
- Flash Point: 218.3°C
- Refractive Index: 1.572
- PSA: 38.67
1,3,5-Triazine,2-chloro-4,6-bis(chloromethyl)- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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